Cas no 886538-48-3 (Uridine 5'-(2-Methylpropanoate))

Uridine 5'-(2-Methylpropanoate) is a modified nucleoside derivative where the 5'-hydroxyl group of uridine is esterified with 2-methylpropanoic acid (isobutyric acid). This modification enhances the lipophilicity of the molecule, improving its membrane permeability and stability compared to unmodified uridine. The compound is particularly useful in biochemical and pharmaceutical research, where controlled delivery or enhanced uptake of nucleoside analogs is required. Its ester linkage allows for enzymatic or chemical cleavage, releasing free uridine under specific conditions. This makes it valuable in prodrug design, nucleotide delivery systems, and studies exploring nucleoside metabolism or therapeutic applications.

Uridine 5'-(2-Methylpropanoate) structure

886538-48-3 structure

Product Name:Uridine 5'-(2-Methylpropanoate)

CAS No:886538-48-3

MF:C₁₃H₁₈N₂O₇

MW:314.291224002838

CID:5068279

PubChem ID:11674045

Update Time:2025-06-08

Uridine 5'-(2-Methylpropanoate) Chemical and Physical Properties

Names and Identifiers

- Uridine 5'-(2-Methylpropanoate)
- 886538-48-3
- G72069
- ((2R,3S,4R,5R)-5-(2,4-Dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl isobutyrate
- SCHEMBL24526901
- Uridine 5'-?(2-?Methylpropanoate)
- Inchi： 1S/C13H18N2O7/c1-6(2)12(19)21-5-7-9(17)10(18)11(22-7)15-4-3-8(16)14-13(15)20/h3-4,6-7,9-11,17-18H,5H2,1-2H3,(H,14,16,20)/t7-,9-,10-,11-/m1/s1
- InChI Key： XVKGAWPWDOKILJ-QCNRFFRDSA-N
- SMILES： O[C@@H]1[C@H](O)[C@@H](COC(=O)C(C)C)O[C@H]1N1C=CC(=O)NC1=O

Computed Properties

Exact Mass: 314.11140092g/mol
Monoisotopic Mass: 314.11140092g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 505
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 125Å²

Uridine 5'-(2-Methylpropanoate) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	U997640-10mg	Uridine 5'-(2-Methylpropanoate)	886538-48-3		10mg	$190.00	2023-05-17
TRC	U997640-50mg	Uridine 5'-(2-Methylpropanoate)	886538-48-3		50mg	$873.00	2023-05-17
TRC	U997640-100mg	Uridine 5'-(2-Methylpropanoate)	886538-48-3		100mg	$ 1200.00	2023-09-05
Ambeed	A1503239-100mg	((2R,3S,4R,5R)-5-(2,4-Dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl isobutyrate	886538-48-3	97%	100mg	$136.0	2025-04-15
Ambeed	A1503239-250mg	((2R,3S,4R,5R)-5-(2,4-Dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl isobutyrate	886538-48-3	97%	250mg	$231.0	2025-04-15
Ambeed	A1503239-1g	((2R,3S,4R,5R)-5-(2,4-Dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl isobutyrate	886538-48-3	97%	1g	$621.0	2025-04-15
Ambeed	A1503239-5g	((2R,3S,4R,5R)-5-(2,4-Dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl isobutyrate	886538-48-3	97%	5g	$2086.0	2025-04-15
1PlusChem	1P024H9Y-100mg	((2R,3S,4R,5R)-5-(2,4-Dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl isobutyrate	886538-48-3	97%	100mg	$103.00	2024-04-20
1PlusChem	1P024H9Y-250mg	((2R,3S,4R,5R)-5-(2,4-Dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl isobutyrate	886538-48-3	97%	250mg	$160.00	2024-04-20
1PlusChem	1P024H9Y-1g	((2R,3S,4R,5R)-5-(2,4-Dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl isobutyrate	886538-48-3	97%	1g	$397.00	2024-04-20

Uridine 5'-(2-Methylpropanoate) Production Method

Production Method 1

2346620-54-8

886538-48-3

3258-02-4

2492423-29-5

Reaction Conditions

1.1 Reagents: Hydroxylamine Solvents: Methanol ; 15 min, rt
1.2 Reagents: Sulfuric acid Solvents: Methanol ; 100 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; neutralized

Reference

A High-Yielding Synthesis of EIDD-2801 from Uridine

Steiner, Alexander; Znidar, Desiree; Oetvoes, Sandor B.; Snead, David R.; Dallinger, Doris ; et al, European Journal of Organic Chemistry, 2020, 2020(43), 6736-6739

Production Method 2

2346620-54-8

886538-48-3

3258-02-4

2492423-29-5

Reaction Conditions

1.1 Reagents: Hydroxylamine Solvents: Methanol , Water ; 15 min, rt
1.2 Reagents: Sulfuric acid Solvents: Methanol ; 5 min, 100 °C

Reference

A high-yielding synthesis of EIDD-2801 from uridine

Steiner, Alexander; Znidar, Desiree; Oetvoes, Sandor B.; Snead, David R.; Dallinger, Doris; et al, ChemRxiv, 2020, 1, 1-3

Production Method 3

66-22-8

2591381-21-2

886538-48-3

Reaction Conditions

1.1 Reagents: Pyruvic acid , Potassium hydroxide , Dipotassium phosphate , Magnesium chloride Catalysts: 3-[(4-Amino-2-methyl-5-pyrimidinyl)methyl]-4-methyl-5-(4,6,6-trihydroxy-4,6-diox… , ATP disodium , Flavin adenine dinucleotide sodium salt Solvents: Water ; pH 7.1
1.2 16 h, 25 °C
1.3 Reagents: Ammonium sulfate Solvents: 2-Methyltetrahydrofuran ; 30 min, 75 °C

Reference

Evolving to an ideal synthesis of molnupiravir, an investigational treatment for COVID-19

Benkovics, Tamas; McIntosh, John A.; Silverman, Steven M.; Kong, Jongrock; Maligres, Peter; et al, ChemRxiv, 2020, 1, 1-5

Production Method 4

852612-28-3

886538-48-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: 2,2,2-Trifluoroethanol , Hexane ; 1.0 h, 60 °C
1.2 Reagents: Acetic acid ; rt

Reference

Selective Removal of the 2'- and 3'-O-Acyl Groups from 2',3',5'-Tri-O-acylribonucleoside Derivatives with Lithium Trifluoroethoxide

Nowak, Ireneusz; Jones, Carl T.; Robins, Morris J., Journal of Organic Chemistry, 2006, 71(8), 3077-3081

Production Method 5

852612-28-3

886538-48-3

Reaction Conditions

1.1 Reagents: Ethanol, 2,2,2-trifluoro-, lithium salt (1:1) Solvents: 2,2,2-Trifluoroethanol

Reference

Lithium 2,2,2-Trifluoroethoxide

Henderson, William H.; Stambuli, James P., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2007, ,

Uridine 5'-(2-Methylpropanoate) Raw materials

Uridine 5'-(2-Methylpropanoate) Preparation Products

Uridine 5'-(2-Methylpropanoate) Suppliers

Amadis Chemical Company Limited

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(CAS:886538-48-3)Uridine 5'-(2-Methylpropanoate)

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Quantity:5g/1g/250mg

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 17:54

Price ($):1706.0/508.0/189.0

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Amadis Chemical Company Limited

(CAS:886538-48-3)Uridine 5'-(2-Methylpropanoate)

Purity:99%/99%/99%

Quantity:5g/1g/250mg

Price ($):1706.0/508.0/189.0